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Compound of Interest

Compound Name:
3-Chloro-2-

(methylsulfanyl)benzaldehyde

CAS No.: 1033574-03-6

Cat. No.: B2966677

Get Quote

Chemical Profile & Hazard Assessment
Before initiating any disposal procedure, you must understand the "Why" behind the safety

protocols. This compound possesses a dual-hazard motif: a reactive aldehyde core and a

sulfur-bearing side chain.
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Property Data Operational Implication

CAS Number 1033574-03-6
Use for waste manifesting and

inventory tracking.

Molecular Formula C₈H₇ClOS

Contains Chlorine

(Halogenated Waste) and

Sulfur (Odor/Incineration

requirement).

Molecular Weight 186.66 g/mol
Heavy vapor density; vapors

will settle in low areas/sinks.

Physical State Solid or Oil (Low MP)
Likely to coat glassware;

requires solvent rinsing.

Key Hazards GHS07 (Irritant)

Skin/Eye/Respiratory irritant.[1]

[2] Stench is a critical non-

GHS hazard.

Reactivity Oxidation-prone

Aldehyde

Carboxylic Acid; Sulfide

Sulfoxide/Sulfone.

Pre-Disposal Stabilization: Odor Abatement
The "Hidden" Hazard: Thioethers (sulfides) like 3-Chloro-2-(methylsulfanyl)benzaldehyde
often carry a pervasive garlic/cabbage-like odor that can cause olfactory fatigue. Disposing of

this directly into a waste drum without treatment can contaminate the entire lab atmosphere

when the drum is opened.

Protocol: Oxidative Deodorization (Glassware & Small Spills) Use this protocol to clean

glassware or treat small residues (<5g) before placing them in the main waste stream.

Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution or 3% Hydrogen

Peroxide in a fume hood.
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Mechanism: The oxidant converts the volatile sulfide (-S-CH₃) into a non-volatile sulfoxide (-

SO-CH₃) or sulfone (-SO₂-CH₃), effectively killing the odor.

Execution:

Rinse contaminated glassware with a minimal amount of acetone.

Add the acetone rinse to a beaker containing the oxidant solution.

CAUTION: The oxidation of the aldehyde group is exothermic. Add slowly with stirring.

Allow to sit for 30 minutes in the hood.

Final Disposal: The neutralized mixture can now be decanted into the Halogenated Organic

Waste container.

Primary Disposal Workflow
Do not dispose of this compound down the drain.[3] It is toxic to aquatic life and likely

persistent.[4]

Decision Logic: Waste Stream Segregation
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Figure 1: Decision logic for segregating halogenated sulfide waste. Note that "Halogenated" is

the primary classification due to the Chlorine atom.

Step-by-Step Disposal Protocol
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PPE Requirements: Nitrile gloves (double-gloving recommended due to sulfur permeation),

safety goggles, and lab coat. Work exclusively in a Fume Hood.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Ensure

the cap has a chemically resistant liner (PTFE).

Labeling:

Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[5]

Constituents: List "3-Chloro-2-(methylsulfanyl)benzaldehyde" explicitly.

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Stench."

Transfer:

Pour waste into the container using a funnel to prevent drips (which become odor

sources).

Do not overfill. Leave 10% headspace for vapor expansion.

Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary containment tray.

Keep separate from oxidizers (nitric acid, perchlorates) to prevent uncontrolled reactions.

Emergency Response: Spill Management
In the event of a spill, speed is critical to prevent the odor from permeating the facility HVAC

system.

Spill Incident 1. Evacuate Immediate Area
(Alert Personnel)

2. Don PPE
(Respirator if outside Hood)

3. Containment
(Absorbent Pads/Vermiculite)

4. Deodorize
(Apply Dilute Bleach/Oxi-Clean)

5. Collect & Seal
(Double Bag -> Halo Waste)
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Figure 2: Rapid response workflow for sulfur-based chemical spills.

Spill Cleanup Protocol:
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Isolate: Close lab doors to prevent odor migration. Increase ventilation (purge mode) if

possible.

Absorb: Cover the liquid with vermiculite, sand, or commercial spill pads.

Deodorize (Critical): Once absorbed, spray the waste material lightly with 10% bleach

solution to oxidize the sulfur compounds immediately.

Collect: Scoop material into a heavy-duty plastic bag. Double bag the waste.

Clean Surface: Wipe the surface with a detergent solution followed by a water rinse.

Regulatory Compliance & References
RCRA Classification (USA): While this specific compound is not typically P- or U-listed, it must

be characterized based on its properties.

Characteristic Waste: Likely D001 (Ignitable) if in a flammable solvent.

Halogenated Solvents: Must be treated as halogenated waste (often more expensive to

incinerate than non-halogenated).

References:

PubChem.Compound Summary for CID 11234567 (Analogous Structure). National Library of

Medicine. Available at: [Link]

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA

3404-11R). U.S. Department of Labor. Available at: [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. Available at: [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. National Academies Press. Available at: [Link]

Disclaimer: This guide is for informational purposes for trained scientific personnel. Always

consult your institution's Environmental Health & Safety (EHS) officer and the specific Safety
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Data Sheet (SDS) before handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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